Cas no 1211519-51-5 ((6-Bromo-4-nitropyridin-2-YL)methanamine)

• Product Name: (6-Bromo-4-nitropyridin-2-YL)methanamine
• CAS No: 1211519-51-5
• MF: C₆H₆BrN₃O₂
• MW: 232.034739971161
• CID: 4803406
• Update Time: 2025-06-10

(6-Bromo-4-nitropyridin-2-YL)methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-6-bromo-4-nitropyridine
• AB75277
• (6-BROMO-4-NITROPYRIDIN-2-YL)METHANAMINE
• (6-Bromo-4-nitropyridin-2-YL)methanamine

• Inchi： 1S/C6H6BrN3O2/c7-6-2-5(10(11)12)1-4(3-8)9-6/h1-2H,3,8H2
• InChI Key： HZCXHHYTUJRWIS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CN)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on (6-Bromo-4-nitropyridin-2-YL)methanamine

Comprehensive Overview of (6-Bromo-4-nitropyridin-2-YL)methanamine (CAS No. 1211519-51-5)

The compound (6-Bromo-4-nitropyridin-2-YL)methanamine, identified by its CAS No. 1211519-51-5, is a specialized nitropyridine derivative with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a nitro group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like (6-Bromo-4-nitropyridin-2-YL)methanamine has surged, driven by advancements in medicinal chemistry and catalysis. This compound is often explored for its role in constructing pyridine-based scaffolds, which are pivotal in developing kinase inhibitors and other therapeutic agents. Its CAS No. 1211519-51-5 is a critical identifier for procurement and regulatory compliance, ensuring traceability in global supply chains.

One of the trending topics in organic synthesis is the optimization of nitration reactions and bromination techniques, which directly relate to the production of (6-Bromo-4-nitropyridin-2-YL)methanamine. Researchers are increasingly focusing on greener methodologies, such as microwave-assisted synthesis and flow chemistry, to enhance the efficiency of producing such intermediates. These innovations align with the growing emphasis on sustainable chemistry and reduced environmental impact.

The compound’s amine functional group also opens doors to diverse derivatization pathways, making it a versatile building block for peptide coupling and ligand design. Its applications extend to fluorescence labeling and molecular probes, where its nitro-aromatic properties are exploited for sensing and imaging technologies. This versatility has led to a spike in searches for "pyridine amine derivatives" and "bromo-nitropyridine applications" across scientific databases.

From a commercial perspective, CAS No. 1211519-51-5 is listed in catalogs of leading fine chemical suppliers, catering to the needs of contract research organizations (CROs) and academic labs. Quality control measures, such as HPLC purity analysis and NMR characterization, are critical for ensuring its suitability in high-value applications. These protocols address common user queries about "how to verify pyridine derivative purity" and "best practices for handling nitropyridines."

In summary, (6-Bromo-4-nitropyridin-2-YL)methanamine exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its CAS No. 1211519-51-5 serves as a gateway for researchers exploring nitrogen-rich heterocycles, while its synthesis and applications continue to inspire innovations in targeted drug delivery and smart materials. As the scientific community prioritizes precision synthesis and molecular diversity, this compound remains a focal point of interdisciplinary research.